Cas no 829665-92-1 (Benzeneethanamine, 4-amino-N,N-diethyl-2,5-dimethyl- (9CI))

Benzeneethanamine, 4-amino-N,N-diethyl-2,5-dimethyl- (9CI) structure
829665-92-1 structure
Product Name:Benzeneethanamine, 4-amino-N,N-diethyl-2,5-dimethyl- (9CI)
CAS No:829665-92-1
MF:C14H24N2
MW:220.353763580322
CID:988377
PubChem ID:23568428
Update Time:2025-04-20

Benzeneethanamine, 4-amino-N,N-diethyl-2,5-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanamine, 4-amino-N,N-diethyl-2,5-dimethyl- (9CI)
    • 4-[2-(diethylamino)ethyl]-2,5-dimethylaniline
    • DTXSID70635000
    • 829665-92-1
    • 4-(2-diethylaminoethyl)-2,5-dimethyl-aniline
    • BENZENEETHANAMINE, 4-AMINO-N,N-DIETHYL-2,5-DIMETHYL-
    • DB-325856
    • Inchi: 1S/C14H24N2/c1-5-16(6-2)8-7-13-9-12(4)14(15)10-11(13)3/h9-10H,5-8,15H2,1-4H3
    • InChI Key: OUUUIMIVHFAUTP-UHFFFAOYSA-N
    • SMILES: N(CC)(CC)CCC1C=C(C)C(=CC=1C)N

Computed Properties

  • Exact Mass: 220.193948774g/mol
  • Monoisotopic Mass: 220.193948774g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 29.3Ų
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